N-[3-(diethylamino)propyl]-4-{[(1-phenylcyclopentyl)carbonyl]amino}benzamide

• IUPAC Name: N-[3-(diethylamino)propyl]-4-[(1-phenylcyclopentanecarbonyl)amino]benzamide
• InChI: InChI=1S/C26H35N3O2/c1-3-29(4-2)20-10-19-27-24(30)21-13-15-23(16-14-21)28-25(31)26(17-8-9-18-26)22-11-6-5-7-12-22/h5-7,11-16H,3-4,8-10,17-20H2,1-2H3,(H,27,30)(H,28,31)
• InChI Key: OIUOMVIEPCDVHA-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)CCCNC(=O)C1=CC=C(C=C1)NC(=O)C2(CCCC2)C3=CC=CC=C3
• Molecular Formula: C26H35N3O2
• Molecular Weight: 421.6 g/mol

Description

N-[3-(diethylamino)propyl]-4-{[(1-phenylcyclopentyl)carbonyl]amino}benzamide, also known as DIBAL-H, is a commonly used reducing agent in organic chemistry. It is a versatile reagent that can reduce a wide range of functional groups, including esters, ketones, and nitriles. DIBAL-H is a colorless liquid with a pungent odor and is commonly used in laboratory experiments.

Mechanism of Action

N-[3-(diethylamino)propyl]-4-{[(1-phenylcyclopentyl)carbonyl]amino}benzamide works through a process called hydride transfer. Hydride transfer involves the transfer of a hydrogen atom and two electrons from the N-[3-(diethylamino)propyl]-4-{[(1-phenylcyclopentyl)carbonyl]amino}benzamide molecule to the functional group being reduced. This process results in the formation of a new bond and the reduction of the functional group.
Biochemical and Physiological Effects:
N-[3-(diethylamino)propyl]-4-{[(1-phenylcyclopentyl)carbonyl]amino}benzamide is not used for biochemical or physiological effects as it is a reducing agent used in laboratory experiments.

Advantages and Limitations for Lab Experiments

N-[3-(diethylamino)propyl]-4-{[(1-phenylcyclopentyl)carbonyl]amino}benzamide is a highly effective reducing agent with a wide range of applications in laboratory experiments. It is particularly useful in the synthesis of complex organic molecules. However, N-[3-(diethylamino)propyl]-4-{[(1-phenylcyclopentyl)carbonyl]amino}benzamide is a highly reactive and flammable substance that requires careful handling and storage.

Future Directions

There are several future directions for the use of N-[3-(diethylamino)propyl]-4-{[(1-phenylcyclopentyl)carbonyl]amino}benzamide in scientific research. One potential application is in the development of new pharmaceuticals and agrochemicals. N-[3-(diethylamino)propyl]-4-{[(1-phenylcyclopentyl)carbonyl]amino}benzamide could also be used in the synthesis of new materials with unique properties. Additionally, further research could be conducted to better understand the mechanism of action of N-[3-(diethylamino)propyl]-4-{[(1-phenylcyclopentyl)carbonyl]amino}benzamide and to develop new methods for its synthesis and use.

Scientific Research Applications

N-[3-(diethylamino)propyl]-4-{[(1-phenylcyclopentyl)carbonyl]amino}benzamide has a wide range of applications in scientific research. It is commonly used in organic synthesis to reduce functional groups and is particularly useful in the synthesis of complex organic molecules. N-[3-(diethylamino)propyl]-4-{[(1-phenylcyclopentyl)carbonyl]amino}benzamide is also used in the production of pharmaceuticals and agrochemicals.